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For Researchers, Scientists, and Drug Development Professionals

Introduction

4-hydroxy-N-methyl-N-propyltryptamine (4-HO-MPT), also known as meprocin, is a synthetic
tryptamine and a structural analog of the psychedelic compound psilocin.[1] As a research
chemical, understanding its proper storage and handling is paramount to ensure the integrity of
experimental results and the safety of laboratory personnel. This document provides detailed
application notes and protocols for the proper storage and handling of 4-HO-MPT powder.

Compound Information

Property Value
IUPAC Name 3-[2-[methyl(propyl)amino]ethyl]-1H-indol-4-ol
CAS Number 763035-03-6[1][2]

Molecular Formula

C14H20N20[1][2]

Molecular Weight

232.327 g/mol [1]

Appearance

Crystalline solid, powder[3]
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Storage Conditions

Proper storage of 4-HO-MPT powder is crucial to prevent degradation and maintain its

chemical purity. Anecdotal evidence for closely related 4-hydroxytryptamines suggests that

these compounds can be unstable and may discolor or degrade if not stored correctly.[4]

Parameter Recommended Condition Rationale
To minimize thermal
Temperature -20°CJ[2][3] ]
degradation.
To prevent oxidation.
Inert gas (e.g., Argon, ) ..
Atmosphere ] Tryptamines can be sensitive
Nitrogen) )
to air.
) ) To protect from light-induced
Light Amber or opaque container _
degradation.
o ) ) To prevent hydrolysis and
Humidity Dry, desiccated environment ]
clumping of the powder.
] ] o ) To prevent exposure to air and
Container Tightly sealed, airtight vial

moisture.

Long-term Stability

> 3 years (under ideal

conditions)[2]

Published data from suppliers
indicates good stability when

stored properly.

Handling Precautions

Due to the limited toxicological data available for 4-HO-MPT, it should be handled with caution.

The following precautions are based on general guidelines for handling research chemicals

and tryptamine derivatives.

Personal Protective Equipment (PPE)
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Equipment Specification

Gloves Nitrile or latex gloves

Eye Protection Safety glasses with side shields or goggles
Lab Coat Standard laboratory coat

Use in a well-ventilated area. A dust mask or
Respiratory Protection respirator may be necessary if handling large

quantities or if there is a risk of aerosolization.

General Handling

o Work in a well-ventilated laboratory or a fume hood.

Avoid inhalation of dust.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Experimental Protocols
Protocol for Safe Handling and Weighing of 4-HO-MPT
Powder

e Preparation:
o Ensure the weighing area is clean and free of drafts.
o Don the appropriate PPE as listed in the table above.
o Place a weigh boat on an analytical balance and tare.

e Handling:
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[e]

Retrieve the 4-HO-MPT container from the -20°C freezer and allow it to equilibrate to room
temperature in a desiccator to prevent condensation.

[e]

Carefully open the container in a fume hood or well-ventilated area.

o

Using a clean, dry spatula, transfer the desired amount of powder to the weigh boat.

Close the 4-HO-MPT container tightly, purge with an inert gas if possible, and return it to
the -20°C freezer.

[¢]

e Clean-up:

o Carefully clean the spatula and weighing area with an appropriate solvent (e.g., ethanol)
and dispose of the waste according to institutional guidelines.

o Remove and dispose of gloves properly.

o Wash hands thoroughly.

Protocol for Preparation of a Stock Solution

4-hydroxy tryptamines are known to degrade in solution, therefore it is recommended to
prepare fresh solutions for each experiment.[5] If a stock solution must be prepared, it should
be stored under the conditions outlined below.

e Solvent Selection:
o 4-HO-MPT is soluble in organic solvents such as ethanol, DMSO, and DMF.

o For aqueous buffers, it is recommended to first dissolve the compound in a minimal
amount of DMSO before diluting with the buffer.

e Procedure:
o In a fume hood, weigh the desired amount of 4-HO-MPT powder.

o Add the chosen solvent to the powder in a volumetric flask.
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o Mix thoroughly until the powder is completely dissolved. Sonication may be used to aid

dissolution.

o If preparing an aqueous solution, first dissolve the powder in DMSO and then slowly add

the aqueous buffer while stirring.

» Storage of Stock Solutions:
o Store stock solutions at -20°C or -80°C in airtight, light-protected containers.

o Itis not recommended to store aqueous solutions for more than one day.[6]

Protocol for Disposal

All waste materials, including empty containers, contaminated PPE, and unused solutions,
should be disposed of in accordance with local, state, and federal regulations for chemical
waste. Consult your institution's environmental health and safety office for specific guidelines.

Visualizations
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Workflow for Safe Handling of 4-HO-MPT Powder
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:

Weigh Powder in Fume Hood

:

Tightly Seal and Return to Storage

Clean-up & Disposal

Clean Equipment and Area

Dispose of Waste Properly

Remove PPE

Wash Hands

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 4-HO-MPT powder.
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Hypothetical Degradation Pathway of 4-HO-MPT
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Caption: A simplified diagram illustrating potential degradation pathways for 4-HO-MPT.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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